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Compound of Interest

Compound Name: Cyclononanol

Cat. No.: B11936173 Get Quote

An In-depth Technical Guide to Cyclopentanol
Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Cyclopentanol, a cyclic alcohol with

significant applications in the chemical and pharmaceutical industries. This document outlines

its chemical identity, physicochemical properties, synthesis methodologies, and its emerging

role in biological contexts.

Core Chemical Identifiers
Cyclopentanol, a five-membered ring alcohol, is a versatile organic compound.[1] Its

fundamental identifiers are crucial for regulatory and research purposes.

Identifier Value

CAS Number 96-41-3[2][3][4][5]

Molecular Formula C5H10O[1][2][3][4][5]

Physicochemical Properties of Cyclopentanol
Cyclopentanol is a colorless, viscous liquid with a pleasant odor.[2][6] It is characterized by its

moderate solubility in water and high solubility in organic solvents, a consequence of its
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hydroxyl group and hydrocarbon ring structure.[1][7] The following table summarizes its key

physicochemical properties.

Property Value

Molecular Weight 86.13 g/mol [2]

Boiling Point 139-140 °C[3]

Melting Point -19 °C[2][3]

Density 0.949 g/mL[3]

Flash Point 51 °C[6]

Water Solubility
Moderately soluble (~5 g/L at room temperature)

[7]

Refractive Index 1.4530 @ 20 °C[2][6]

Experimental Protocols for Synthesis
The synthesis of cyclopentanol can be achieved through various routes. Two prominent

methods are the direct hydration of cyclopentene and a two-step process involving

esterification followed by transesterification.

1. Direct Hydration of Cyclopentene

This method involves the direct addition of water to cyclopentene in the presence of a catalyst.

Reaction: Cyclopentene + H₂O → Cyclopentanol

Catalyst: A thermostable strong acid cation exchange resin is effective.

Reaction Conditions: The reaction is typically carried out in an autoclave at a temperature of

130-140°C with a stirring rate of 600 r/min.

Reactant Ratio: A molar ratio of H₂O to cyclopentene of 5.5-6.5:1 is used.
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Yield: This process can achieve a cyclopentene conversion of 25.7% with a cyclopentanol

selectivity of 93% after 4 hours.[8]

2. Two-Step Synthesis from Cyclopentene

This process involves an initial addition-esterification reaction followed by transesterification.[9]

Step 1: Addition-Esterification

Reaction: Cyclopentene + Acetic Acid → Cyclopentyl Acetate

Optimal Conditions: A temperature range of 333.15 to 353.15 K and a molar ratio of acetic

acid to cyclopentene between 2:1 and 3:1 are ideal.[9]

Step 2: Transesterification

Reaction: Cyclopentyl Acetate + Methanol → Cyclopentanol + Methyl Acetate

Optimal Conditions: This reaction is best performed at a temperature between 323.15 and

343.15 K with a molar ratio of methanol to cyclopentyl acetate from 3:1 to 4:1.[9]

Thermodynamic analysis indicates that both reactions are exothermic, and lower temperatures

are favorable for the reactions.[9]

Biological Significance and Applications
Cyclopentanol and its derivatives are being explored for their potential biological activities and

have applications in the pharmaceutical and fragrance industries.[7][10] While specific

signaling pathways involving cyclopentanol are a subject of ongoing research, its structural

motif is found in some biologically active molecules. It is also used as a solvent and an

intermediate in the synthesis of other compounds.[1]

Visualizing the Synthesis Workflow
The following diagram illustrates the two-step synthesis of cyclopentanol from cyclopentene.
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Step 1: Addition-Esterification

Step 2: Transesterification
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Caption: Two-step synthesis of Cyclopentanol from Cyclopentene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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